Cas no 7506-09-4 ( )
structure
Product Name:
CAS No:7506-09-4
MF:C19H20N4
MW:304.388903617859
CID:981170
PubChem ID:345709
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC403447; CH2(CH2CH2(benzimidazol-2-yl))2; ZINC13281901; 1,5-bis-(1H-benzimidazol-2-yl)-pentane; AC1L83CZ; 1,5-Bis-(1H-benzimidazol-2-yl)-pentan; SMR001875423; Ambcb7919505; 1H,1'H-2,2'-pentane-1,5-diyl-bis-benzoimidazole; MCULE-3541762817; MLS003171540;
- 2-[5-(1H-benzimidazol-2-yl)pentyl]-1H-benzimidazole
- DTXSID20323263
- SMR001875423
- NSC403447
- 7506-09-4
- CHEMBL2355055
- NSC-403447
- MLS003171540
-
-
- Inchi: 1S/C19H20N4/c1(2-12-18-20-14-8-4-5-9-15(14)21-18)3-13-19-22-16-10-6-7-11-17(16)23-19/h4-11H,1-3,12-13H2,(H,20,21)(H,22,23)
- InChI Key: AIYITAYBHIJRJY-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C1CCCCCC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 304.169
- Monoisotopic Mass: 304.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- Density: 1.248
- Boiling Point: 632.3°C at 760 mmHg
- Flash Point: 292.5°C
- Refractive Index: 1.706
- PSA: 57.36
- LogP: 4.39470
Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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